Cas no 1936365-02-4 (N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide
• CAS No: 1936365-02-4
• MF: C₉H₅BrF₃N₃O
• MW: 308.054711103439
• MDL: MFCD28405202
• CID: 4827861
• Update Time: 2026-02-27

N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide

• MDL： MFCD28405202
• Inchi： 1S/C9H5BrF3N3O/c10-5-2-1-3-7-14-6(4-16(5)7)15-8(17)9(11,12)13/h1-4H,(H,15,17)
• InChI Key： JBXZPYMPHVUWHX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=NC(=CN21)NC(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 3.4
• Topological Polar Surface Area: 46.4

Additional information on N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide

Comprehensive Overview of N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide (CAS No. 1936365-02-4)

N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide (CAS No. 1936365-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their broad-spectrum biological activities. The presence of a bromine substituent and a trifluoroacetamide group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 1936365-02-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide involves multi-step organic reactions, including bromination and amidation. The compound's high purity and stability under standard conditions make it suitable for laboratory-scale and industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its identity.

One of the trending topics in the scientific community is the exploration of fluorinated compounds for their enhanced bioavailability and metabolic stability. The trifluoroacetamide moiety in this compound aligns with this trend, as fluorine incorporation often improves pharmacokinetic properties. This has led to increased searches for fluorinated imidazo[1,2-a]pyridines and their derivatives in drug design databases.

Another area of interest is the compound's potential role in green chemistry. Researchers are investigating eco-friendly synthetic routes to produce N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide with minimal waste and energy consumption. This aligns with global efforts to promote sustainable chemical processes, a topic frequently discussed in academic and industrial forums.

From a commercial perspective, CAS No. 1936365-02-4 is listed in several chemical catalogs, with suppliers emphasizing its high yield and scalability. The compound's versatility makes it a sought-after reagent for custom synthesis projects. Additionally, its imidazo[1,2-a]pyridine core is a recurring motif in medicinal chemistry, further driving its demand.

In summary, N-(5-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide (CAS No. 1936365-02-4) is a compound of significant scientific and industrial value. Its unique structural features and broad applicability in pharmaceutical research and material science make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advanced chemical synthesis and drug development.